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Compound of Interest

Compound Name: Iron aluminide

Cat. No.: B576875 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical information

for laboratory personnel working with iron aluminide. It outlines essential personal protective

equipment (PPE), detailed operational protocols for a common experimental procedure, and a

clear plan for waste disposal. Adherence to these guidelines is mandatory to ensure a safe and

compliant laboratory environment.

Essential Personal Protective Equipment (PPE)
When handling iron aluminide, particularly in powder form, a comprehensive PPE strategy is

non-negotiable. The following table summarizes the required equipment, tailored to the specific

hazards posed by this intermetallic compound.
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PPE Category Item
Specifications and Use
Cases

Eye Protection Safety Goggles

Must be splash-proof and

provide a complete seal

around the eyes. To be worn at

all times when handling iron

aluminide powder or solutions.

Face Shield

To be worn in conjunction with

safety goggles during

procedures with a high risk of

splashes, such as transferring

large quantities of powder or

during high-temperature

operations.

Hand Protection Nitrile Gloves

Provide good resistance to a

variety of chemicals and are

suitable for handling dry

powders. Double-gloving is

recommended.

Neoprene Gloves

Offer enhanced protection

against acids and bases and

should be considered when

working with solutions or

during wet chemistry

procedures involving iron

aluminide.

Respiratory Protection N95 Particulate Respirator

Minimum requirement for

handling iron aluminide

powder to protect against

inhalation of fine particles.

Half-Mask or Full-Facepiece

Air-Purifying Respirator with

P100 filters

Recommended for procedures

that may generate higher

concentrations of airborne
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particles, such as weighing or

transferring large quantities.

Body Protection
Flame-Resistant Laboratory

Coat

Essential for protecting against

flammable solids and should

be worn fully buttoned.

Chemical-Resistant Apron

To be worn over the lab coat

when handling larger

quantities of chemicals or

when there is a significant

splash risk.

Aluminized Clothing

Required for high-temperature

applications, such as melting

or casting of iron aluminide, to

protect against radiant heat

and molten metal splashes.[1]

[2]

Occupational Exposure Limits
While specific occupational exposure limits (OELs) for iron aluminide have not been

established, the limits for its primary constituents, iron oxide and aluminum, provide a

conservative basis for ensuring a safe working environment.

Substance
OSHA PEL (8-hour
TWA)

NIOSH REL (10-
hour TWA)

ACGIH TLV (8-hour
TWA)

Iron Oxide (as Fe) 10 mg/m³ 5 mg/m³
5 mg/m³ (respirable

fraction)

Aluminum (total dust) 15 mg/m³ 10 mg/m³
1 mg/m³ (respirable

particulate matter)

Aluminum (respirable

dust)
5 mg/m³ 5 mg/m³
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Experimental Protocol: Synthesis of Iron Aluminide
via Mechanical Alloying
This protocol details a common laboratory method for synthesizing iron aluminide powder.

Objective: To synthesize iron aluminide (FeAl) powder from elemental iron and aluminum

powders using a high-energy ball mill.

Materials:

Iron powder (Fe), <10 µm, 99.5% purity

Aluminum powder (Al), <10 µm, 99.5% purity

High-energy planetary ball mill

Hardened steel or tungsten carbide milling vials and balls

Argon gas (inert atmosphere)

Hexane (for cleaning)

Spatulas and weighing paper

Procedure:

Preparation of Milling Vials and Balls:

Thoroughly clean the milling vials and balls with hexane to remove any contaminants.

Dry the vials and balls completely in an oven at 110°C for at least 2 hours.

Allow the vials and balls to cool to room temperature in a desiccator.

Weighing and Loading of Powders:

Inside an argon-filled glovebox to prevent oxidation, weigh the elemental iron and

aluminum powders in a 1:1 atomic ratio.
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Transfer the weighed powders into the milling vial.

Add the grinding balls to the vial. A ball-to-powder weight ratio of 10:1 is typically used.

Seal the vial tightly inside the glovebox.

Mechanical Alloying:

Transfer the sealed vial from the glovebox to the high-energy ball mill.

Secure the vial in the mill.

Set the milling parameters. A typical rotational speed is 300-400 rpm.

Mill the powder for a predetermined duration. Milling times can range from a few hours to

over 20 hours, depending on the desired particle size and degree of alloying. It is

advisable to use milling-pause cycles (e.g., 30 minutes of milling followed by a 15-minute

pause) to prevent excessive heating of the vial.

Powder Recovery:

After milling is complete, carefully remove the vial from the mill.

Transfer the vial back into the argon-filled glovebox.

Open the vial and separate the grinding balls from the synthesized iron aluminide
powder.

Collect the powder using a spatula and store it in a labeled, airtight container inside the

glovebox.

Characterization (Optional):

The synthesized powder can be characterized using techniques such as X-ray diffraction

(XRD) to confirm the formation of the iron aluminide phase and Scanning Electron

Microscopy (SEM) to analyze the particle morphology.
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A systematic approach to the handling and disposal of iron aluminide is critical for maintaining

a safe laboratory.

Operational Plan Workflow
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Caption: Workflow for the safe handling of iron aluminide.
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Disposal Plan
1. Waste Segregation and Collection:

Solid Waste:

All solid waste contaminated with iron aluminide, including used gloves, weighing paper,

and disposable labware, must be collected in a dedicated, clearly labeled, and sealed

hazardous waste container.

Unused or waste iron aluminide powder should be collected in a separate, sealed

container.

Liquid Waste:

Solvents used for cleaning glassware or equipment contaminated with iron aluminide
should be collected in a designated, labeled hazardous waste container for flammable

liquids.

2. Waste Treatment and Passivation:

Due to the reactive nature of finely divided metal powders, passivation of bulk iron
aluminide powder waste is recommended before disposal.

Procedure:

In a fume hood, slowly add the iron aluminide powder to a container of dry sand, aiming

for a mixture that is predominantly sand.

Alternatively, the powder can be slurried in a high-flashpoint mineral oil to reduce its

reactivity.

Seal the container and observe for any signs of reaction (e.g., gas evolution) for at least

48 hours before proceeding.

3. Final Disposal:
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All containers of iron aluminide waste must be clearly labeled with "Hazardous Waste," the

chemical name ("Iron Aluminide"), and the associated hazards (e.g., "Flammable Solid").

Arrange for the pickup and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office. Do not dispose of iron aluminide waste in

the regular trash or down the drain. All disposal must comply with local, state, and federal

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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